Cas no 22964-00-7 (2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride
• CAS No: 22964-00-7
• MF: C₁₀H₁₁BrClNS
• MW: 292.623039484024
• MDL: MFCD01663505
• CID: 279963
• PubChem ID: 89947
• Update Time: 2025-09-27

2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromobenzo[b]thiophen-3-yl)ethanamine hydrochloride
• 2-(5-BROMOBENZO[B]THIOPHEN-3-YL)ETHANAMINE HCL
• Benzo(b)thiophene-3-ethylamine,5-bromo-,hydrochloride
• Benzo[b]thiophene-3-ethanamine,5-bromo-, hydrochloride (1:1)
• 2-(5-bromo-1-benzothiophen-3-yl)ethanamine hydrochloride
• 5-Bromobenzo(b)thiophene-3-ethylamine hydrochloride
• AC1L3IXU
• AC1Q38OL
• PubChem17870
• 5-Bromobenzo[b]thiophene-3-ethanamine hydrochloride
• Benzo[b]thiophene-3-ethanamine, 5-bromo-, hydrochloride (1:1)
• SCHEMBL23012014
• 2-(5-BROMOBENZO[B]THIOPHEN-3-YL)ETHANEAMINE HCL
• 2-(5-bromo-1-benzothiophen-3-yl)ethanamine;hydrochloride
• SC3131
• A878368
• 22964-00-7
• AKOS015846696
• MFCD01663505
• DTXSID50177514
• FT-0685770
• 2-(5-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride
• CS-0060640
• Benzo(b)thiophene-3-ethylamine, 5-bromo-, hydrochloride
• 2-(5-Bromobenzo[b]thiophen-3-yl)ethanaminehydrochloride
• 2-(5-bromobenzo[b]thiophene-3-yl)ethaneamine hcl
• EN300-7398194
• Z1269157473
• DS-17257
• DB-301888
• 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride

• MDL： MFCD01663505
• Inchi： 1S/C10H10BrNS.ClH/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10;/h1-2,5-6H,3-4,12H2;1H
• InChI Key： OEAWWTFUTOCGLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CCN.Cl

Computed Properties

• Exact Mass: 290.94853
• Monoisotopic Mass: 290.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 368.7°Cat760mmHg
• Flash Point: 176.8°C
• PSA: 26.02

2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride

Compound CAS No. 22964-00-7: 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride

The compound with CAS No. 22964-00-7, known as 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a benzobthiophene moiety with an ethanamine group, rendering it versatile for various applications. Recent advancements in synthetic methodologies and its incorporation into drug discovery pipelines have further highlighted its potential.

Benzobthiophene derivatives, such as the one present in this compound, are known for their aromatic stability and electronic properties. The presence of a bromine atom at the 5-position of the benzobthiophene ring introduces additional functionality, enhancing its reactivity and making it suitable for further derivatization. The ethanamine group attached to the benzobthiophene moiety adds a nitrogen-containing functional group, which can participate in hydrogen bonding and other non-covalent interactions—a feature that is particularly valuable in medicinal chemistry.

Recent studies have explored the antimicrobial properties of benzobthiophene derivatives, with this compound showing promise in inhibiting bacterial growth. The hydrochloride salt form of the compound ensures solubility in aqueous media, making it easier to handle and administer in biological systems. Researchers have also investigated its potential as a building block for more complex molecules, leveraging its structural versatility to construct bioactive agents with improved pharmacokinetic profiles.

In terms of synthesis, 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride can be prepared via a variety of routes, including coupling reactions and nucleophilic substitutions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization studies have shown that microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields.

The application of this compound extends beyond traditional pharmaceuticals. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity without compromising mechanical integrity.

From a pharmacological standpoint, 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride has been evaluated for its potential as an anticancer agent. Preclinical studies suggest that it may induce apoptosis in cancer cells by modulating key signaling pathways. Its ability to target specific receptors makes it a promising candidate for drug development programs aimed at personalized medicine.

In conclusion, CAS No. 22964-00-7, or 2-(5-Bromobenzobthiophen-3-yl)ethanamine Hydrochloride, represents a multifaceted chemical entity with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, underscores its importance as both a research tool and a potential therapeutic agent.